Cas no 494846-35-4 (Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)-)
494846-35-4 structure
Product Name:Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)-
CAS No:494846-35-4
MF:C12H12FN
MW:189.228786468506
CID:1522667
Update Time:2024-08-24
Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)-
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- Inchi: 1S/C12H12FN/c1-12(2)10(7-14)11(12)8-3-5-9(13)6-4-8/h3-6,10-11H,1-2H3/t10-,11-/m0/s1
- InChI Key: JJFJAKFBIWCBTL-QWRGUYRKSA-N
- SMILES: [C@H]1(C#N)[C@H](C2=CC=C(F)C=C2)C1(C)C
Computed Properties
- Exact Mass: 189.09546
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 283.7±40.0 °C(Predicted)
- PSA: 23.79
Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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